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Introduction

The functionalization of drug delivery systems with thiol-containing ligands, a process known as

thiolation, has emerged as a promising strategy to enhance their therapeutic efficacy. Thiolated

polymers, or thiomers, exhibit improved properties such as enhanced mucoadhesion,

controlled drug release, and increased stability.[1][2] 1-Amino-2-propanethiol hydrochloride
is a versatile reagent for introducing thiol groups onto various drug carrier systems due to its

primary amine and thiol functionalities. The primary amine allows for covalent conjugation to

polymers and other carrier materials, while the thiol group imparts the desired mucoadhesive

and controlled release properties. This document outlines the application of 1-Amino-2-
propanethiol hydrochloride in the development of advanced drug delivery systems, including

nanoparticles, liposomes, and hydrogels.

Key Applications
The introduction of thiol groups via 1-Amino-2-propanethiol hydrochloride can significantly

improve the performance of drug delivery systems.
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Enhanced Mucoadhesion: The thiol groups form disulfide bonds with cysteine-rich mucins in

the mucosal layers, leading to prolonged residence time of the drug delivery system at the

site of administration.[1][2][3] This is particularly beneficial for oral, nasal, and ocular drug

delivery.

Controlled Drug Release: The formation of an intra- and intermolecular disulfide bond

network within the carrier matrix can create a more cohesive and crosslinked structure,

leading to a slower and more controlled release of the encapsulated drug.[1][2]

Improved Stability: The covalent attachment of drugs to the thiolated carrier can protect them

from enzymatic degradation, which is especially advantageous for sensitive therapeutics like

peptides and proteins.[1]

Increased Permeation: Thiolated systems have been shown to enhance the permeation of

drugs across mucosal barriers.[4]

Application in Nanoparticle Drug Delivery
Thiolated nanoparticles offer enhanced mucoadhesion and controlled release for targeted drug

delivery.

Experimental Workflow for Thiolated Nanoparticle Formulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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